Cas no 68716-15-4 (5,5'-methylenebis(2-hydroxy-4-methoxybenzophenone))

• Product Name: 5,5'-methylenebis(2-hydroxy-4-methoxybenzophenone)
• CAS No: 68716-15-4
• MF: C₂₉H₂₄O₆
• MW: 468.497268676758
• CID: 971893
• PubChem ID: 111542
• Update Time: 2025-04-19

5,5'-methylenebis(2-hydroxy-4-methoxybenzophenone) Chemical and Physical Properties

Names and Identifiers

• 5,5'-methylenebis(2-hydroxy-4-methoxybenzophenone)
• 5,5-Methylenebis(2-Hydroxy-4-Methoxybenzophenone)
• Bis(5-benzoyl-4-hydroxy-2-methoxyphenyl)methane
• [BIS(5-BENZOYL-4-HYDROXY-2-METHOXYPHENYL)METHANE]
• [methylenebis(6-hydroxy-4-methoxy-3,1-phenylene)]bis[phenyl-methanon
• 3,3''-Methylenebis(4-methoxy-6-hydroxybenzophenone)
• Bis(2-methoxy-4-hydroxy-5-benzoylphenyl)methane
• (5,5'-methylenebis(2-hydroxy-4-methoxy-5,1-phenylene))bis(phenylmethanone)
• 5,5'-Methylenebis(2-hydroxy-4-methoxybenzophenone), 90%
• [4-methoxy-5-[[2-methoxy-4-oxidanyl-5-(phenylcarbonyl)phenyl]methyl]-2-oxidanyl-phenyl]-phenyl-methanone
• A836223
• 5,5'-methylene-bis-(2-hydroxy-4-methoxybenzophenone)
• 68716-15-4
• SCHEMBL225487
• Methanone, 1,1'-(methylenebis(6-hydroxy-4-methoxy-3,1-phenylene))bis(1-phenyl-
• NS00014937
• FT-0641202
• [5-[(5-benzoyl-4-hydroxy-2-methoxyphenyl)methyl]-2-hydroxy-4-methoxyphenyl]-phenylmethanone
• 138370-37-3
• Methanone, [methylenebis(6-hydroxy-4-methoxy-3,1-phenylene)]bis[phenyl-
• AKOS024364962
• (Methylenebis(2-hydroxy-4-methoxy-5,1-phenylene))bis(phenylmethanone)
• DTXSID3071723
• Methanone, (methylenebis(6-hydroxy-4-methoxy-3,1-phenylene))bis(phenyl-
• 5,5/'-Methylenebis(2-hydroxy-4-methoxybenzophenone)
• DCBNMBIOGUANTC-UHFFFAOYSA-N
• DB-055181

• Inchi： 1S/C29H24O6/c1-34-26-16-24(30)22(28(32)18-9-5-3-6-10-18)14-20(26)13-21-15-23(25(31)17-27(21)35-2)29(33)19-11-7-4-8-12-19/h3-12,14-17,30-31H,13H2,1-2H3
• InChI Key： DCBNMBIOGUANTC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C(C2C=CC=CC=2)=O)C=C1CC1C(=CC(=C(C(C2C=CC=CC=2)=O)C=1)O)OC)O

Computed Properties

• Exact Mass: 468.15700
• Monoisotopic Mass: 468.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 6.9
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 0.55 g/mL at 25 °C(lit.)
• Boiling Point: 223-230 °C(lit.)
• Refractive Index: 1.6000 (estimate)
• PSA: 93.06000
• LogP: 5.16780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids